Cas no 1211534-06-3 (1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone)

• Product Name: 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone
• CAS No: 1211534-06-3
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4827733
• Update Time: 2025-06-29

1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone

• Inchi： 1S/C9H8F3NO2/c1-5(14)6-4-13-8(15-2)3-7(6)9(10,11)12/h3-4H,1-2H3
• InChI Key： FTCURTNUSDNFMG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1C(C)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone

1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone: A Comprehensive Overview

The compound 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone, identified by the CAS number 1211534-06-3, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The structure of this molecule incorporates a pyridine ring substituted with a methoxy group at position 6, a trifluoromethyl group at position 4, and an ethanone substituent at position 3. These substituents contribute to its distinct chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and ketone formation techniques. The synthesis process involves the strategic introduction of substituents on the pyridine ring, followed by the attachment of the ethanone group. This multi-step synthesis ensures high purity and structural integrity, making it suitable for various applications in pharmaceuticals, agrochemicals, and materials science.

The electronic properties of 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone are significantly influenced by its substituents. The methoxy group at position 6 introduces electron-donating effects, while the trifluoromethyl group at position 4 imparts strong electron-withdrawing characteristics. This combination creates a unique electronic environment around the pyridine ring, enhancing its reactivity in various chemical transformations. Recent studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for solution-phase reactions. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its resilience to degradation under mild reaction conditions.

Recent research has focused on the application of 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone in medicinal chemistry. Its ability to act as a scaffold for drug design has been highlighted in several studies, where it has been used to develop compounds with potent inhibitory activity against key enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise as inhibitors of histone deacetylases (HDACs), which are implicated in various cancers.

In addition to its medicinal applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its role as an electron transport layer material, where its ability to facilitate efficient charge separation has been demonstrated.

The environmental impact of 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone has also been a topic of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for use in environmentally friendly chemical processes. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 1-(6-Methoxy-4-(trifluoromethyl)pyridin-3-yl)ethanone, with its unique structure and functional groups, represents a valuable compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, its potential in organic electronics, and its favorable environmental profile highlight its significance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the advancement of science and technology.